Cas no 2172251-00-0 (1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid)
1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid
- EN300-1631578
- 1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid
- 2172251-00-0
-
- Inchi: 1S/C16H27NO5S/c1-14(2,3)22-13(20)17-8-4-6-15(10-17,12(18)19)16(21)7-5-9-23-11-16/h21H,4-11H2,1-3H3,(H,18,19)
- InChI Key: PAZWIORRWHCBFX-UHFFFAOYSA-N
- SMILES: S1CCCC(C1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1)O
Computed Properties
- Exact Mass: 345.16099414g/mol
- Monoisotopic Mass: 345.16099414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 112Ų
1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631578-0.05g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-0.1g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-0.25g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-0.5g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-1.0g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-2.5g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-5.0g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-10.0g |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1631578-50mg |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1631578-100mg |
1-[(tert-butoxy)carbonyl]-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid |
2172251-00-0 | 100mg |
$867.0 | 2023-09-22 |
1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid
Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid (CAS No. 2172251-00-0)
1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid (CAS No. 2172251-00-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxythian moiety, making it a versatile intermediate for drug discovery and development. Its carboxylic acid functionality further enhances its reactivity, enabling applications in peptide coupling and medicinal chemistry.
The growing interest in Boc-protected compounds like this one stems from their stability and ease of deprotection under mild acidic conditions. Researchers frequently search for "Boc-protected piperidine derivatives" or "hydroxythian-based building blocks" to design novel therapeutics targeting neurological disorders and metabolic diseases. The compound's CAS No. 2172251-00-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory submissions and patent applications.
In recent years, the demand for chiral piperidine scaffolds has surged due to their prevalence in FDA-approved drugs. This compound's 3-hydroxythian-3-yl group introduces stereochemical complexity, aligning with trends in asymmetric synthesis and fragment-based drug design. Pharmaceutical companies increasingly explore "piperidine carboxylic acid derivatives" for their potential in modulating protein-protein interactions, a hot topic in oncology and immunology research.
The synthetic versatility of 1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid allows derivatization at multiple sites. Chemists often investigate "Boc deprotection conditions" or "thiane ring functionalization" to customize its properties. Its compatibility with common coupling reagents like HATU or EDCI makes it valuable for constructing peptide mimetics, addressing the rising demand for protease-resistant therapeutic candidates.
From an analytical perspective, this compound's carboxylic acid group facilitates characterization via HPLC and mass spectrometry. Quality control protocols often focus on "purity assessment of Boc-protected intermediates"—a frequent search query among QC specialists. The hydroxythian moiety's polarity also enables purification through reverse-phase chromatography, a technique widely discussed in pharmaceutical forums.
Environmental considerations in chemical synthesis have brought attention to greener alternatives for protecting group chemistry. While the Boc group remains popular, researchers actively explore "eco-friendly Boc removal methods" to reduce solvent waste. This aligns with the compound's role in sustainable pharmaceutical manufacturing, where atom economy and step efficiency are paramount.
In drug metabolism studies, the piperidine-thiane hybrid structure of this compound offers insights into cytochrome P450 interactions. Such data is crucial for predicting "drug-like properties of heterocyclic compounds"—a trending topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. Its balanced lipophilicity, attributed to the thiane and carboxylate groups, makes it a valuable probe for blood-brain barrier permeability assays.
The patent landscape reveals growing interest in 3-substituted piperidine derivatives for CNS disorders. As neurodegenerative disease research expands, queries like "piperidine-based neuroprotective agents" highlight the relevance of CAS 2172251-00-0. Its structural features may inspire novel GABA receptor modulators or sigma-1 ligands, addressing unmet medical needs in psychiatry and pain management.
Supply chain professionals often search for "reliable sources of 2172251-00-0" to support preclinical studies. The compound's shelf stability under inert atmosphere—a property conferred by the Boc group—makes it suitable for global distribution. Storage recommendations typically emphasize protection from moisture, a common concern for carboxylic acid-containing compounds.
In academic settings, this molecule serves as an advanced teaching tool for heterocyclic chemistry and protecting group strategies. Laboratory manuals increasingly include "synthesis of functionalized piperidines" experiments, reflecting industry-academia collaboration trends. Its multifaceted reactivity provides excellent case studies for retrosynthetic analysis courses.
Looking ahead, the integration of machine learning in chemical synthesis may optimize routes to 1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid. Computational chemists frequently investigate "predictive models for heterocycle reactivity" to accelerate discovery. This compound's balanced molecular complexity positions it as an ideal test case for AI-assisted retrosynthesis platforms.
2172251-00-0 (1-(tert-butoxy)carbonyl-3-(3-hydroxythian-3-yl)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)